Cas no 75567-86-1 (BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER)
75567-86-1 structure
Product Name:BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER
CAS No:75567-86-1
MF:C12H17NO2
MW:207.268883466721
CID:3376750
PubChem ID:10465618
Update Time:2025-04-21
BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER
- CHEMBL2252084
- 10.14272/HVYROIVYQCOYBI-UHFFFAOYSA-N.1
- 75567-86-1
- AKOS018718509
- methyl 3-(4-(dimethylamino)phenyl)propanoate
- DB-213796
- SCHEMBL8142192
- doi:10.14272/HVYROIVYQCOYBI-UHFFFAOYSA-N.1
-
- Inchi: 1S/C12H17NO2/c1-13(2)11-7-4-10(5-8-11)6-9-12(14)15-3/h4-5,7-8H,6,9H2,1-3H3
- InChI Key: HVYROIVYQCOYBI-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=CC(=CC=1)N(C)C)=O
Computed Properties
- Exact Mass: 207.125928785Da
- Monoisotopic Mass: 207.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.5Ų
BENZENEPROPANOIC ACID, 4-(DIMETHYLAMINO)-, METHYL ESTER Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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